Cas no 92188-49-3 (1-(3-Methoxyphenyl)-2-(methylamino)ethanol)

• Product Name: 1-(3-Methoxyphenyl)-2-(methylamino)ethanol
• CAS No: 92188-49-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD08060971
• CID: 91050
• PubChem ID: 134873
• Update Time: 2025-06-10

1-(3-Methoxyphenyl)-2-(methylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-2-(methylamino)ethanol
• 1-(3-METHOXY-PHENYL)-2-METHYLAMINO-ETHANOL
• SCHEMBL3443108
• J-503157
• NS-01590
• 84989-50-4
• rac-1-(3-methoxyphenyl)-2-(methylamino)ethanol
• 1-(3-Methoxyphenyl)-2-(Methylamino)Ethan-1-Ol
• AKOS009460926
• MFCD08060971
• EN300-1856105
• A853763
• Methylphenylephrine
• FT-0741711
• CS-0301445
• ZIGVURPVSKJORL-UHFFFAOYSA-N
• DTXSID301005313
• Benzenemethanol, 3-hydroxy-alpha-((methylamino)methyl)-, monomethyl deriv., (R)-
• 92188-49-3
• DB-079246

• MDL： MFCD08060971
• Inchi： 1S/C10H15NO2/c1-11-7-10(12)8-4-3-5-9(6-8)13-2/h3-6,10-12H,7H2,1-2H3
• InChI Key： ZIGVURPVSKJORL-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.067g/cm3
• Boiling Point: 315.4ºC at 760mmHg
• Flash Point: 144.6ºC
• Refractive Index: 1.527
• PSA: 41.49000
• LogP: 1.33890
• Solubility: Not determined

Additional information on 1-(3-Methoxyphenyl)-2-(methylamino)ethanol

Recent Advances in the Study of 1-(3-Methoxyphenyl)-2-(methylamino)ethanol (CAS: 92188-49-3): A Comprehensive Research Brief

1-(3-Methoxyphenyl)-2-(methylamino)ethanol (CAS: 92188-49-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its methoxyphenyl and methylaminoethanol moieties, has been the subject of recent studies due to its potential pharmacological applications. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 1-(3-Methoxyphenyl)-2-(methylamino)ethanol, with particular attention to its stereochemistry and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for ensuring the reproducibility of experimental results and the compound's suitability for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(3-Methoxyphenyl)-2-(methylamino)ethanol exhibits notable interactions with adrenergic receptors, suggesting potential applications in cardiovascular and neurological disorders. Specifically, the compound has shown affinity for both α- and β-adrenergic receptors, with varying degrees of selectivity. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to key receptor sites and modulate their activity.

Further investigations into the pharmacokinetic properties of 1-(3-Methoxyphenyl)-2-(methylamino)ethanol have revealed promising results. The compound demonstrates favorable absorption and distribution profiles in animal models, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are currently areas of active research. Recent advancements in prodrug design and formulation strategies aim to address these limitations and enhance the compound's therapeutic potential.

The therapeutic implications of 1-(3-Methoxyphenyl)-2-(methylamino)ethanol extend to its potential use as a lead compound for the development of novel adrenergic agents. Researchers are exploring its derivatives and analogs to improve receptor specificity and reduce adverse effects. Additionally, the compound's structural features make it a candidate for further modification to target other receptor systems, such as serotonin and dopamine receptors, broadening its potential applications in central nervous system disorders.

In conclusion, 1-(3-Methoxyphenyl)-2-(methylamino)ethanol (CAS: 92188-49-3) represents a promising avenue for pharmaceutical research, with its unique pharmacological profile and versatile chemical structure. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for future drug development efforts. This research brief underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative treatments for complex medical conditions.